Cas no 1448062-79-0 (1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2,2-diphenylethan-1-one)

• Product Name: 1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2,2-diphenylethan-1-one
• CAS No: 1448062-79-0
• MF: C₂₇H₂₇NO₃S
• MW: 445.6
• CID: 5913431
• PubChem ID: 71808967
• Update Time: 2025-07-01

1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2,2-diphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2,2-diphenylethan-1-one
• AKOS024563976
• 1448062-79-0
• 1-[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-2,2-diphenylethan-1-one
• 1-[3-(BENZENESULFONYL)-8-AZABICYCLO[3.2.1]OCTAN-8-YL]-2,2-DIPHENYLETHANONE
• F6441-5022
• 2,2-diphenyl-1-((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone

• Inchi： 1S/C27H28NO3S/c29-27(21-10-4-1-5-11-21,22-12-6-2-7-13-22)20-28-23-16-17-24(28)19-26(18-23)32(30,31)25-14-8-3-9-15-25/h1-15,23-24,26H,16-20H2
• InChI Key： RZSWPZYCTGSNFT-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1CC(S(C1=CC=CC=C1)(=O)=O)C2)C(=O)(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 445.17116490g/mol
• Monoisotopic Mass: 445.17116490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2,2-diphenylethan-1-one

Introduction to 1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2,2-diphenylethan-1-one (CAS No. 1448062-79-0)

The compound 1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2,2-diphenylethan-1-one, identified by its CAS number 1448062-79-0, represents a sophisticated molecule with significant potential in the field of medicinal chemistry and drug discovery. Its structural framework combines a bicyclic system with functional groups that make it a promising candidate for further exploration in therapeutic applications.

The molecular architecture of this compound features a bicyclo3.2.1octane core, which is a cyclic structure consisting of three rings connected in a specific geometric arrangement. This bicyclic scaffold is known for its stability and versatility in medicinal chemistry, often serving as a privileged structure in drug design due to its ability to mimic natural products and interact effectively with biological targets.

One of the key functional groups in this molecule is the benzenesulfonyl moiety, which is attached at the 1 and 3 positions of the bicyclic system. The sulfonyl group is well-known for its role as a pharmacophore in various pharmaceuticals, contributing to both the solubility and binding affinity of drug candidates. Its presence in this compound suggests potential interactions with biological receptors that could be exploited for therapeutic purposes.

The nitrogen atom in the azabicyclo3.2.1octane ring introduces another layer of complexity to the molecule, allowing for possible hydrogen bonding interactions and influencing its overall conformational flexibility. This nitrogen-rich environment can be particularly advantageous in designing molecules that need to interact with protein targets, which often rely on hydrogen bonding networks for stable binding.

The terminal group, 2,2-diphenylethan-1-one, adds further sophistication to the compound's structure. This group not only contributes to the overall lipophilicity of the molecule but also provides a site for potential modifications or derivatization, enabling chemists to fine-tune its properties for specific applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of molecules like 1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2,2-diphenylethan-1-one (CAS No. 1448062-79-0). These tools have enabled researchers to predict how such compounds might interact with biological targets at an atomic level, providing valuable insights into their potential efficacy and selectivity.

In particular, studies have shown that molecules with similar structural motifs can exhibit interesting pharmacological properties. For instance, derivatives of bicyclo3.2.1octanes have been explored for their potential as kinase inhibitors, due to their ability to fit into the active sites of these enzymes and modulate their activity.

The benzenesulfonyl group has also been studied extensively for its role in enhancing binding affinity and solubility in drug candidates. Its presence in this compound suggests that it may be involved in critical interactions with biological targets, potentially leading to potent therapeutic effects.

Moreover, the azabicyclo3.2.1octane core provides a unique scaffold that can be modified to target specific biological pathways. This flexibility makes it an attractive candidate for further development in drug discovery programs aimed at addressing unmet medical needs.

Recent research has also emphasized the importance of understanding the metabolic stability and pharmacokinetic properties of novel compounds like 1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2,2-diphenylethan-1-one (CAS No. 1448062-79-0). Advances in metabolomics and proteomics have provided new tools for predicting how these molecules will behave within living systems, helping researchers design more effective and safe drug candidates.

The combination of computational modeling and experimental validation has been crucial in advancing our understanding of this compound's potential applications. By integrating data from various sources, researchers can gain a comprehensive view of its properties and explore new avenues for therapeutic development.

In conclusion, 1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2,2-diphenylethan-1-one (CAS No. 1448062-79-0) represents a promising candidate for further exploration in medicinal chemistry and drug discovery due to its unique structural features and potential interactions with biological targets.